Cas no 893921-49-8 (ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate)
ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate
- ethyl 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetate
- Acetic acid, 2-[[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-, ethyl ester
- ethyl 2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetate
- SR-01000909466-1
- 893921-49-8
- AKOS024615677
- SR-01000909466
- ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate
- F1874-0862
-
- Inchi: 1S/C15H13ClN4O2S/c1-2-22-13(21)8-23-15-12-7-19-20(14(12)17-9-18-15)11-5-3-4-10(16)6-11/h3-7,9H,2,8H2,1H3
- InChI Key: FCVNAAMNFRDOGQ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CSC1N=CN=C2N(C3=CC=CC(Cl)=C3)N=CC2=1
Computed Properties
- Exact Mass: 348.0447745g/mol
- Monoisotopic Mass: 348.0447745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 460.8±45.0 °C(Predicted)
- pka: 1.74±0.30(Predicted)
ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1874-0862-2μmol |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-5μmol |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-10μmol |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-20μmol |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-1mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-2mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-3mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-4mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-5mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1874-0862-10mg |
ethyl 2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetate |
893921-49-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate
Ethyl 2-{1-(3-Chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8): A Comprehensive Overview
Ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent advancements in the study of this compound.
Structural Characteristics
The molecular structure of ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) is characterized by a central pyrazolopyrimidine core linked to a sulfanyl group and an ethyl acetate moiety. The presence of the 3-chlorophenyl substituent adds to the complexity and diversity of its chemical properties. The molecular formula is C17H16ClN5O2S, with a molecular weight of approximately 377.85 g/mol. The compound's unique structure provides a foundation for its potential biological activities and interactions with various biological targets.
Synthesis Methods
The synthesis of ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) involves several well-established chemical reactions. One common approach is the reaction of 4-chloro-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine with ethyl 2-mercaptoacetate in the presence of a suitable base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which minimize the use of hazardous reagents and reduce waste generation.
Biological Properties
Ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) has been extensively studied for its biological activities, particularly its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
In addition to its anticancer properties, ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate has also been investigated for its anti-inflammatory and antiviral activities. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Furthermore, preliminary research suggests that this compound may have antiviral activity against certain RNA viruses, although more extensive studies are needed to confirm these findings.
Clinical Applications and Research Advances
The potential clinical applications of ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) are currently being explored through various preclinical and early-stage clinical trials. One notable area of interest is its use as an adjuvant therapy in combination with existing anticancer drugs to enhance treatment efficacy and reduce side effects. Preclinical studies have shown that this compound can synergize with conventional chemotherapeutic agents such as cisplatin and doxorubicin, leading to improved therapeutic outcomes in animal models.
In addition to its potential as an anticancer agent, recent research has also focused on the use of ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate in combination with immunotherapy approaches. Studies have demonstrated that this compound can modulate the immune response by enhancing the activity of immune cells such as natural killer cells and T-cells, thereby improving the overall effectiveness of immunotherapy treatments.
Safety and Toxicology
The safety profile of ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) is an important consideration for its potential clinical applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.
To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). These studies will provide valuable insights into the optimal dosing regimens and administration routes for this compound.
Conclusion
Ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetate (CAS No. 893921-49-8) is a promising compound with a wide range of potential therapeutic applications in oncology, inflammation, and virology. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts are focused on optimizing its synthesis methods, elucidating its mechanisms of action, and evaluating its safety profile in preclinical and clinical settings.
893921-49-8 (ethyl 2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)